Cas no 1248713-71-4 (3-(2,3-dimethylphenyl)pentan-3-ol)

• Product Name: 3-(2,3-dimethylphenyl)pentan-3-ol
• CAS No: 1248713-71-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD16794556
• CID: 5167745
• Update Time: 2026-03-04

3-(2,3-dimethylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dimethylphenyl)-3-pentanol
• 3-(2,3-dimethylphenyl)pentan-3-ol
• Benzenemethanol, α,α-diethyl-2,3-dimethyl-

• MDL： MFCD16794556
• Inchi： 1S/C13H20O/c1-5-13(14,6-2)12-9-7-8-10(3)11(12)4/h7-9,14H,5-6H2,1-4H3
• InChI Key： PJWNPNIZJXNAPY-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 3-(2,3-dimethylphenyl)pentan-3-ol

Research Briefing on 3-(2,3-dimethylphenyl)pentan-3-ol (CAS: 1248713-71-4): Recent Advances and Applications

3-(2,3-dimethylphenyl)pentan-3-ol (CAS: 1248713-71-4) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance and potential impact on the pharmaceutical industry.

The compound's structural features, including the presence of a dimethylphenyl group and a pentanol moiety, contribute to its unique chemical and biological properties. Researchers have investigated its interactions with various biological targets, such as enzymes and receptors, to elucidate its potential as a modulator of specific biochemical pathways. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, suggesting its applicability in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

One of the key advancements in the study of 3-(2,3-dimethylphenyl)pentan-3-ol is the development of efficient synthetic routes that enable large-scale production with high purity and yield. Recent publications have described novel catalytic methods and optimization strategies that enhance the compound's accessibility for further research and clinical applications. These synthetic innovations are critical for advancing the compound from the laboratory to potential therapeutic use.

Pharmacokinetic and toxicological studies have also been conducted to evaluate the compound's safety profile and bioavailability. Preliminary data indicate favorable absorption and distribution characteristics, with minimal adverse effects observed in animal models. These findings support the compound's potential for further development as a drug candidate, although additional preclinical and clinical studies are necessary to fully assess its therapeutic potential.

In addition to its pharmacological applications, 3-(2,3-dimethylphenyl)pentan-3-ol has been explored for its utility in chemical biology as a tool compound. Its ability to selectively interact with specific biological targets makes it a valuable probe for studying cellular processes and identifying new drug targets. Researchers have utilized this compound in high-throughput screening assays and structure-activity relationship (SAR) studies to optimize its biological activity and selectivity.

The compound's potential extends beyond traditional small-molecule therapeutics, with recent investigations exploring its use in drug delivery systems and combination therapies. For example, studies have examined its incorporation into nanoparticle formulations to enhance targeted delivery and reduce off-target effects. Such innovations could significantly improve the compound's efficacy and safety in clinical settings.

Despite the promising findings, challenges remain in the development of 3-(2,3-dimethylphenyl)pentan-3-ol as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the compound's translation into clinical applications.

In conclusion, 3-(2,3-dimethylphenyl)pentan-3-ol (CAS: 1248713-71-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural and pharmacological properties, coupled with recent advancements in synthesis and application, underscore its potential as a therapeutic agent and research tool. Continued research and development efforts will be crucial to fully realize its benefits and address existing limitations.